N-(2,3-dimethylphenyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(6-methyl-2-piperidin-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C20H26N4O2/c1-14-8-7-9-17(16(14)3)22-18(25)13-26-19-12-15(2)21-20(23-19)24-10-5-4-6-11-24/h7-9,12H,4-6,10-11,13H2,1-3H3,(H,22,25)
• InChI Key: XOZIMWZSQZLMBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC2=NC(=NC(=C2)C)N3CCCCC3)C
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol
• CAS No.: 1226450-41-4

Description

N-(2,3-dimethylphenyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C20H26N4O2 and its molecular weight is 354.454. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The antimicrobial properties of pyrimidinone and oxazinone derivatives, related to the chemical structure of interest, have been studied extensively. These compounds exhibit significant antibacterial and antifungal activities, comparable to standard drugs such as streptomycin and fusidic acid. The synthesis approach typically involves starting materials like citrazinic acid, leading to a variety of compounds with potential as antimicrobial agents (Hossan et al., 2012).

Insecticidal Properties

Research on pyridine derivatives has revealed compounds with significant insecticidal activity, notably against the cowpea aphid. The synthesis of these derivatives involves complex chemical reactions, resulting in compounds that outperform commercial insecticides in some cases. This suggests a potential avenue for developing new, more effective insecticides (Bakhite et al., 2014).

Chemical Synthesis and Drug Development

The chemical structure is closely related to various derivatives synthesized for potential medicinal applications. These include efforts in creating compounds for antibacterial, antifungal, and anthelmintic activities, as well as novel approaches for fingerprint detection in forensic science. The versatility in chemical modifications and biological screenings suggests a broad potential in drug development and other applications (Khan et al., 2019).

Neuroprotective Effects

Compounds related to the specified chemical structure have been studied for their neuroprotective effects, particularly in enhancing cognitive functions and memory in animal models. This includes research on derivatives that show promise in improving learning and memory, suggesting potential therapeutic applications for neurodegenerative diseases or cognitive disorders (Sakurai et al., 1989).